1-Benzyl-4-methyl-1H-quinolin-2-one

• IUPAC Name: 1-benzyl-4-methylquinolin-2-one
• InChI: InChI=1S/C17H15NO/c1-13-11-17(19)18(12-14-7-3-2-4-8-14)16-10-6-5-9-15(13)16/h2-11H,12H2,1H3
• InChI Key: VSXSVQXCWYZKHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C2=CC=CC=C12)CC3=CC=CC=C3
• Molecular Formula: C17H15NO
• Molecular Weight: 249.31 g/mol
• Solubility: >37.4 [ug/mL] (The mean of the results at pH 7.4)

Description

1-Benzyl-4-methyl-1H-quinolin-2-one is a chemical compound with the molecular formula C17H15NO. It is a derivative of quinolin-2-one, a class of compounds that have been widely studied due to their interesting pharmaceutical and biological activities.

Synthesis Analysis

The synthesis of quinolin-2-one derivatives, such as 1-Benzyl-4-methyl-1H-quinolin-2-one, has been a subject of many studies. A common approach involves the amination and annulation of benzamides and amidines. This synthetic route can be useful for the construction of quinolin-2-one frameworks.

Molecular Structure Analysis

Quinolin-2-one, the parent compound of 1-Benzyl-4-methyl-1H-quinolin-2-one, displays different tautomeric forms between the carbonyl groups, CH2-3, and NH of the quinoline moiety. X-ray structure analyses of numerous compounds of that class have shown that the structure of 1B is the most common form.

Chemical Reactions Analysis

The chemistry of quinoline-2,4-diones, which are related to 1-Benzyl-4-methyl-1H-quinolin-2-one, is unique due to their roles in natural and synthetic chemistry and their biologically and pharmacological activities. Many publications have recently dealt with their synthetic analogous and the synthesis of their heteroannelated derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-Benzyl-4-methyl-1H-quinolin-2-one include a molecular weight of 249.307, a density of 1.2±0.1 g/cm3, a boiling point of 386.9±32.0 °C at 760 mmHg, and a flash point of 176.5±16.3 °C.

Scientific Research Applications

Antibacterial and Antifungal Activities

• 1-Benzyl-4-methyl-1H-quinolin-2-one and its derivatives have demonstrated significant antibacterial and antifungal properties. .

Anticancer Potential

• Studies suggest that this quinolinone derivative may inhibit cancer cell growth. Researchers have explored its effects on various cancer types, including breast, lung, and colon cancers. .

Photocatalysis and Organic Synthesis

• 1-Benzyl-4-methyl-1H-quinolin-2-one serves as a valuable building block in organic synthesis. Its photocatalytic properties enable efficient transformations under visible light. .

Metal Chelation and Coordination Chemistry

• The hydroxyl group in this compound allows it to form stable complexes with metal ions. .

Neuroprotective Effects

• Some studies indicate that 4-hydroxy-2-quinolone derivatives possess neuroprotective properties. .

Fluorescent Probes and Imaging Agents

• Researchers have utilized quinolinone derivatives as fluorescent probes due to their inherent fluorescence. .

Future Directions

The future directions in the study of 1-Benzyl-4-methyl-1H-quinolin-2-one and related compounds could involve further exploration of their synthetic methodologies, as well as their applications in the synthesis of related heterocycles. Additionally, their pharmaceutical and biological activities make them valuable in drug research and development.

Synthesis routes and methods

Procedure details

4-Methylquinol-2-one (24.0g.) was added in portions to a stirred suspension of sodium hydride [6.5g.; weighed as a 60% w/w dispersion in oil, but subsequently washed by decantation with petroleum ether (b.p. 40°-60° C.)] in dimethylformamide (150ml.), at 20°-25° C. After the addition was complete the mixture was stirred at 20°-25° C. for a further 1 hour. Benzyl chloride (23.0g.) was then added and the subsequent mixture was heated at 95°-100° C. for 20 hours. The mixture, which contained some solid, was then added to water (1 liter) and the resultant mixture was stirred for 1 hour. The solid which formed was separated by filtration, washed with water, and then was resuspended in a mixture of water (300ml.) and 2N hydrochloric acid (50ml.). This mixture was stirred for 15 minutes and then the solid separated by filtration to give 1-benzyl-4-methylquinol-2-one, as a white crystalline solid, 20.0g., m.p. 109°-111° C. after recrystallisation from cyclohexane.